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Compound of Interest

Compound Name: 1-Amino-3,3-diethoxypropane

Cat. No.: B1268047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Aminopropionaldehyde
diethylacetal, a versatile chemical intermediate with significant applications in pharmaceutical
and biomedical research. This document details its chemical and physical properties, synthesis

protocols, key applications, and safety and handling information.

Chemical and Physical Properties

3-Aminopropionaldehyde diethylacetal, also known as 3,3-diethoxypropan-1-amine, is a clear,
colorless to yellow liquid. It serves as a valuable building block in organic synthesis, particularly
in the development of complex molecules for drug discovery and material science.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
CAS Number 41365-75-7 [112][3114]
Molecular Formula C7H17NO:2 [1][2][3]14]
Molecular Weight 147.22 g/mol [21[31[4]
IUPAC Name 3,3-diethoxypropan-1-amine [5]
3,3-Diethoxy-1-propylamine,
Synonyms [1]
APEA
SMILES NCCC(OCC)0CC [1]
PXXMSHBZYAOHBD-
InChlKey [3]
UHFFFAOYSA-N
Table 2: Physical and Spectroscopic Data
Property Value Source(s)
Appearance Clear colorless to yellow liquid [11121[3]
Density 0.91 g/mL at 25 °C [2][6]117]
Boiling Point 72 °C at 12 mmHg [2][3]
Flash Point 78 °C [2][3]
Refractive Index 1.4233 - 1.4253 [2]
N Miscible with water, alcohol,
Solubility [8][°]
and petroleum ether.
NMR (*H, 13C), IR, and Mass
Spectroscopic Data Spectrometry data are [9][10]

available.

Synthesis and Experimental Protocols
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The synthesis of 3-Aminopropionaldehyde diethylacetal can be achieved through various

routes. Below are two common experimental protocols.

Synthesis via Reduction of 3-Nitropropanal Diethyl
Acetal

This method involves the catalytic hydrogenation of the corresponding nitro compound.

Experimental Protocol:

Reaction Setup: To a solution of 3-nitropropanal diethyl acetal in a suitable solvent such as
methanol, add a catalytic amount of 10% Palladium on carbon (Pd/C).

Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (e.g., in a Parr
shaker) and stir vigorously at room temperature.

Monitoring: Monitor the reaction progress by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC) until the starting material is consumed.

Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the
catalyst.

Purification: Concentrate the filtrate under reduced pressure to yield the crude product.
Further purification can be achieved by distillation under reduced pressure to obtain pure 3-
Aminopropionaldehyde diethylacetal.

Methanol, 10% Pd/C

ey | Removal of Catalyst _| Crude Product _| . ..o | Purified Product

Click to download full resolution via product page

Synthesis of 3-Aminopropionaldehyde diethylacetal via catalytic hydrogenation.
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Synthesis via Gabriel Synthesis

An alternative route involves the Gabriel synthesis, which is a good method for preparing
primary amines from alkyl halides.

Experimental Protocol:

Phthalimide Salt Formation: React potassium phthalimide with 3-chloro- or 3-
bromopropionaldehyde diethylacetal in a polar aprotic solvent like DMF.

o N-Alkylation: Heat the mixture to allow the nucleophilic substitution to occur, forming the N-
alkylated phthalimide intermediate.

e Hydrazinolysis: Treat the intermediate with hydrazine hydrate in a protic solvent such as
ethanol. Reflux the mixture to cleave the phthalimide group.

o Work-up and Purification: After cooling, the phthalhydrazide byproduct precipitates and can
be filtered off. The filtrate is then worked up, typically involving an acid-base extraction to
isolate the amine. The final product is purified by distillation.

Applications in Research and Drug Development

3-Aminopropionaldehyde diethylacetal is a key intermediate in several areas of biomedical
research, most notably in bioconjugation and the development of drug delivery systems.

Bioconjugation and Antibody-Drug Conjugates (ADCSs)

The primary amino group of 3-Aminopropionaldehyde diethylacetal allows for its use as a linker
in bioconjugation. A significant application is in the enzymatic conjugation of molecules to
antibodies to form ADCs.[11]

Experimental Protocol for IgG1 Conjugation:

This protocol is adapted from patent literature describing the use of microbial transglutaminase
(mTgase) for site-specific antibody conjugation.[11]

» Reaction Mixture Preparation: In a Tris buffer (pH 7.0-8.0), prepare a solution of IgG1
antibody at a concentration of 1-10 mg/mL.
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Addition of Reagents: Add 3-Aminopropionaldehyde diethylacetal to a final concentration of
2-50 mM and mTgase to a final concentration of 0.05-0.5 mg/mL.

Incubation: Incubate the reaction mixture at 37°C for 2-16 hours, or until the reaction reaches
completion as monitored by an appropriate analytical method (e.g., HPLC, SDS-PAGE).

Purification: Remove excess acetal by a suitable method such as diafiltration.

Deprotection (Hydrolysis of Acetal): Adjust the pH to 2-4 to hydrolyze the diethyl acetal and
reveal the aldehyde group for further conjugation to a drug or payload.
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Workflow for the enzymatic conjugation of 3-Aminopropionaldehyde diethylacetal to an

antibody.
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Drug Delivery Systems

This compound has been utilized in the formation of:

e Hydrogels: It acts as a modulator for alginate and chitosan-based hydrogels, which are used
for applications like the delivery of bone marrow stromal cells for cartilage regeneration.[1]

e Lipopolyplexes: It is a component in the creation of pH-sensitive PEG derivatives for the
formation of lipopolyplexes used in gene delivery.[1]

e Polyplex Conjugates: It has been used in generating polyethylene glycol (PEG)
polyethylenimine (PEI) polyplex conjugates for transfection studies in hepatocellular
carcinoma cell cultures.[1]

Safety and Handling

3-Aminopropionaldehyde diethylacetal is classified as a corrosive substance and requires
careful handling.

Table 3: Hazard Information

Hazard Description Source(s)
GHS Pictogram Corrosion [3]

Signal Word Danger [3]

Hazard Statements H314: Causes severe skin 1]

burns and eye damage.

Precautionary Statements

P260, P264, P280,
P301+P330+P331,
P303+P361+P353,
P304+P340,
P305+P351+P338, P310,
P405, P501

[3](8]

Handling and Storage:
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» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[12] Wear
suitable protective clothing, gloves, and eye/face protection.[1][2] Avoid contact with skin and
eyes.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][12] It is
recommended to store at room temperature.[6][12] The compound may be air and moisture
sensitive.[12]

This technical guide is intended for informational purposes for qualified professionals. Always
refer to the latest Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Aminopropionaldehyde Diethylacetal (CAS: 41365-75-7)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1268047#3-
aminopropionaldehyde-diethylacetal-cas-number-41365-75-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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